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Compound of Interest

Compound Name: m-PEGA4-t-butyl ester

Cat. No.: B609267

Essential Safety and Handling Guide for m-
PEGA4-t-butyl ester

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling m-PEG4-t-butyl ester. It outlines personal protective
equipment (PPE), handling procedures, and disposal plans to ensure a safe laboratory
environment.

Chemical and Physical Properties

A summary of the known physical and chemical properties of m-PEG4-t-butyl ester and
related compounds is presented below. This data is essential for understanding the
substance's behavior and potential hazards.

Property Value Source
Molecular Formula C14H2806 Guidechem[1]
Molecular Weight 292.372 g/mol Guidechem[1]
Physical Form Colorless oil Conju-Probe[2][3]
Solubility Water, DMSO, DCM, DMF BroadPharm[4]
Storage Temperature -20°C BroadPharm[4]
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for m-PEG4-t-butyl ester is not readily available,
data from similar PEGylated compounds suggest that it should be handled with care. The
primary risks include skin and eye irritation. Therefore, appropriate personal protective
equipment is mandatory.

Recommended Personal Protective Equipment (PPE)

PPE Category Item Specifications

Must be worn at all times to

Eye and Face Protection Safety Goggles or Face Shield  protect against splashes.[5][6]
[7]

Nitrile or neoprene gloves are

Hand Protection Chemical-resistant gloves

recommended.[6][8]

A standard lab coat is required
Body Protection Laboratory Coat to protect against skin contact.

[51[6]

Use in a well-ventilated area. A
Respiratory Protection Not generally required respirator may be necessary if

aerosols are generated.[8]

Standard Operating Procedures for Handling

Adherence to the following procedural steps is critical for the safe handling of m-PEG4-t-butyl
ester.

Experimental Workflow

Figure 1. A workflow diagram for the safe handling of m-PEG4-t-butyl ester.

Step-by-Step Handling Protocol:
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o Preparation: Before handling the compound, ensure you are wearing the appropriate PPE as
detailed in the table above.[5][6] Set up your workspace in a chemical fume hood to ensure

adequate ventilation.
e Handling:
o Carefully measure and transfer the required amount of m-PEG4-t-butyl ester.

o Avoid direct contact with skin and eyes. In case of contact, rinse the affected area
immediately with copious amounts of water.

o Keep the container tightly closed when not in use.
o Storage: Store m-PEG4-t-butyl ester at -20°C in a tightly sealed container.[4]

o Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.qg.,
vermiculite, sand) and place it in a sealed container for disposal. Ensure the area is well-

ventilated during cleanup.

Disposal Plan

All waste containing m-PEG4-t-butyl ester must be treated as chemical waste.

Waste Disposal Protocol

Waste Type Disposal Container Procedure

) Includes used gloves,
) ) Labeled, sealed chemical )
Contaminated Solids ) absorbent materials, and
waste container )
empty containers.

Labeled, sealed chemical All solutions containing m-

Liquid Waste )
waste container PEGA4-t-butyl ester.

Dispose of all chemical waste through your institution's environmental health and safety office.

Do not pour chemical waste down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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